2-Allyloxypropiophenone

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 1-phenyl-2-prop-2-enoxypropan-1-one
• InChI: InChI=1S/C12H14O2/c1-3-9-14-10(2)12(13)11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3
• InChI Key: WOQBMNQPGNAQDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=CC=C1)OCC=C

Description

2-Allyloxypropiophenone is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 225 grams of 2-hydroxypropiophenone, 247 grams of allyl bromide, 415 grams of potassium carbonate and 5 grams of potassium iodide is heated to reflux for twenty four hours in 1 liter of acetone. After cooled, insoluble matters are removed by filtration, the filtrate is concentrated, the residue is dissolved in benzene, and the solution is washed with 10% sodium hydroxide solution. After washing with water, the solution is dried with anhydrous magnesium sulfate and benzene is evaporated therefrom. The resulting oil is distilled in vacuo to give 266 grams of 2-allyloxypropiophenone, colorless oil, b.p. 120° to 124° C.